4-Methyl-2-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-methyl-2-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H23N7/c1-14-4-5-18-17(21-14)24-10-8-23(9-11-24)16-12-15(19-13-20-16)22-6-2-3-7-22/h4-5,12-13H,2-3,6-11H2,1H3
• InChI Key: VORBNUBXHSTZNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCN(CC2)C3=NC=NC(=C3)N4CCCC4
• Molecular Formula: C17H23N7
• Molecular Weight: 325.4 g/mol

Description

The compound “4-Methyl-2-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine” is a pyrimidine derivative. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis involved the addition of piperazine to a solution of the precursor compound in the presence of potassium carbonate.

Molecular Structure Analysis

The molecular structure of this compound was characterized using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The compound is part of a series of novel triazole-pyrimidine-based compounds. These compounds have shown promising neuroprotective and anti-inflammatory properties.

Mechanism of Action

The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. The compounds showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

The study strongly indicates that the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents. This suggests a promising future direction for the development of new therapeutic agents.